Cas no 6164-78-9 (2,3-Pyrazinedicarboxamide)

2,3-Pyrazinedicarboxamide structure
2,3-Pyrazinedicarboxamide structure
Product Name:2,3-Pyrazinedicarboxamide
CAS No:6164-78-9
MF:C6H6N4O2
MW:166.13744020462
CID:509034
PubChem ID:24898679
Update Time:2025-04-19

2,3-Pyrazinedicarboxamide Chemical and Physical Properties

Names and Identifiers

    • 2,3-Pyrazinedicarboxamide
    • pyrazine-2,3-dicarboxamide
    • 2,diamide
    • pyrazine 2,3-dicarboxamide
    • Pyrazine-2,3-carboxamide
    • pyrazine-2,3-diamide
    • pyrazine-2,3-dicarboxylic acid diamide
    • NS00044233
    • AI3-61138
    • DB-053958
    • 2, diamide
    • 2,3-Pyrazinedicarboxylic acid, diamide
    • Q27257051
    • 2,3-Pyrazinedicarboxamide, 95%
    • AKOS017344468
    • DTXSID90210656
    • UNII-3D1IC3QEXF
    • 2,3-DICARBOXAMIDOPYRAZINE
    • NSC-93820
    • EINECS 228-197-0
    • 6164-78-9
    • DTXCID20133147
    • 3D1IC3QEXF
    • 2,3-PYRAZINEDICARBOXYLIC ACID DIAMIDE [MI]
    • SCHEMBL2492969
    • AC-907/25014119
    • 2,3-PYRAZINEDICARBOXYLIC ACID DIAMIDE
    • TZMYZOQDDVSLJU-UHFFFAOYSA-
    • NSC93820
    • NSC 93820
    • MDL： MFCD00006133
    • Inchi： 1S/C6H6N4O2/c7-5(11)3-4(6(8)12)10-2-1-9-3/h1-2H,(H2,7,11)(H2,8,12)
    • InChI Key： TZMYZOQDDVSLJU-UHFFFAOYSA-N
    • SMILES： O=C(C1C(C(N)=O)=NC=CN=1)N

Computed Properties

  • Exact Mass: 166.04900
  • Monoisotopic Mass: 166.049075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 112
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing

Experimental Properties

  • Color/Form: White crystalline powder
  • Density: 1.4434 (rough estimate)
  • Melting Point: 248 °C (dec.) (lit.)
  • Boiling Point: 294.33°C (rough estimate)
  • Flash Point: 302.8°C
  • Refractive Index: 1.6700 (estimate)
  • PSA: 111.96000
  • LogP: 0.07500
  • Solubility: Not determined

2,3-Pyrazinedicarboxamide Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Safety Instruction： S24/25
  • Safety Term：S24/25

2,3-Pyrazinedicarboxamide Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3-Pyrazinedicarboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
P56151-5G
2,3-Pyrazinedicarboxamide
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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Pyrazine-2,3-dicarboxamide
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A2B Chem LLC
AG65198-10mg
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10mg
 $247.00 2023-12-30
A2B Chem LLC
AG65198-20mg
2,3-Pyrazinedicarboxamide
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20mg
 $268.00 2023-12-30
A2B Chem LLC
AG65198-50mg
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50mg
 $310.00 2023-12-30
A2B Chem LLC
AG65198-100mg
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100mg
 $362.00 2023-12-30
A2B Chem LLC
AG65198-250mg
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 6164-78-9
250mg
 $465.00 2023-12-30
A2B Chem LLC
AG65198-500mg
2,3-Pyrazinedicarboxamide
 6164-78-9
500mg
 $588.00 2023-12-30
A2B Chem LLC
AG65198-1g
2,3-Pyrazinedicarboxamide
 6164-78-9 95%
1g
 $82.00 2024-04-19
A2B Chem LLC
AG65198-2g
2,3-Pyrazinedicarboxamide
 6164-78-9
2g
 $1024.00 2023-12-30

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